Cas no 137057-57-9 ([(2R,3R,4S,5R)-2-(Hydroxymethyl)-5-(6-methoxypurin-9-yl)-4-pentanoyloxyoxolan-3-yl] pentanoate)

• Product Name: [(2R,3R,4S,5R)-2-(Hydroxymethyl)-5-(6-methoxypurin-9-yl)-4-pentanoyloxyoxolan-3-yl] pentanoate
• CAS No: 137057-57-9
• MF: C₂₁H₃₀N₄O₇
• MW: 450.485505580902
• CID: 2663086
• Update Time: 2023-08-06

[(2R,3R,4S,5R)-2-(Hydroxymethyl)-5-(6-methoxypurin-9-yl)-4-pentanoyloxyoxolan-3-yl] pentanoate Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-9-[2-O,3-O-bis(1-oxopentyl)-β-D-arabinofuranosyl]-9H-purine
• 9-[2-O,3-O-Divaleryl-beta-D-arabinofuranosyl]-6-methoxy-9H-purine
• [(2R,3R,4S,5R)-2-(Hydroxymethyl)-5-(6-methoxypurin-9-yl)-4-pentanoyloxyoxolan-3-yl] pentanoate

• Inchi： 1S/C21H30N4O7/c1-4-6-8-14(27)31-17-13(10-26)30-21(18(17)32-15(28)9-7-5-2)25-12-24-16-19(25)22-11-23-20(16)29-3/h11-13,17-18,21,26H,4-10H2,1-3H3/t13-,17-,18+,21-/m1/s1
• InChI Key： VVBJRAWVCCBYTM-BQSVUJTJSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@@H]1N1C=NC2C(=NC=NC1=2)OC)OC(CCCC)=O)OC(CCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 13
• Complexity: 625
• XLogP3: 2.9
• Topological Polar Surface Area: 135